Cas no 898792-21-7 (6-(4-Heptyloxyphenyl)-6-oxohexanoic acid)

• Product Name: 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid
• CAS No: 898792-21-7
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 1947111
• PubChem ID: 24727075
• Update Time: 2025-05-04

6-(4-Heptyloxyphenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-HEPTYLOXYPHENYL)-6-OXOHEXANOIC ACID
• 6-(4-heptoxyphenyl)-6-oxo-hexanoic acid
• LogP
• 6-(4-heptoxyphenyl)-6-oxohexanoic acid
• DTXSID20645457
• 898792-21-7
• 6-[4-(HEPTYLOXY)PHENYL]-6-OXOHEXANOIC ACID
• 6-(4-HEPTYLOXYPHENYL)-6-OXOHEXANOICACID
• AKOS016022877
• MFCD02261009
• 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid

• MDL： MFCD02261009
• Inchi： 1S/C19H28O4/c1-2-3-4-5-8-15-23-17-13-11-16(12-14-17)18(20)9-6-7-10-19(21)22/h11-14H,2-10,15H2,1H3,(H,21,22)
• InChI Key： BUPLZZJJCCCLNR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CCCCC(=O)O)=O)CCCCCCC

Computed Properties

• Exact Mass: 320.19900
• Monoisotopic Mass: 320.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 4.86350

Additional information on 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid

Introduction to 6-(4-Heptyloxyphenyl)-6-oxohexanoic Acid (CAS No. 898792-21-7) and Its Emerging Applications in Chemical Biology

6-(4-Heptyloxyphenyl)-6-oxohexanoic acid, identified by the CAS number 898792-21-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a phenyl ring substituted with a heptyloxy group and an ester-like functionality at the hexanoic acid moiety, exhibits promising characteristics for various biochemical applications. The molecular structure of 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid not only contributes to its solubility and stability but also opens up possibilities for its role in drug design, enzyme inhibition, and material science.

The 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid molecule can be synthesized through multi-step organic reactions, typically involving phenol derivatives and heptyl halides, followed by oxidation and esterification processes. The presence of the 6-oxo group introduces a reactive site that can participate in further functionalization, making it a versatile building block for more complex molecules. This synthetic accessibility has made it a subject of interest for researchers exploring novel pharmacophores.

In recent years, the study of 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid has been extended to investigate its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The phenyl ring, a common motif in bioactive molecules, is known to interact with biological targets through hydrophobic and π-stacking interactions, while the heptyloxy side chain enhances lipophilicity, improving membrane permeability. These properties make 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid a candidate for further development as an anti-inflammatory agent or a modulator of metabolic pathways.

Moreover, the CAS No. 898792-21-7 compound has been explored in the context of material science, particularly as a precursor for liquid crystals or polymer additives. Its rigid aromatic core and flexible aliphatic chain contribute to unique mesogenic properties, which are valuable in the design of advanced optical materials. Researchers have reported that derivatives of 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid can enhance thermal stability and ordering behavior in liquid crystalline phases, making them useful in display technologies and sensors.

One of the most exciting developments in the field has been the integration of 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid into drug discovery pipelines. Computational modeling studies have identified that structural analogs of this compound may interact with binding pockets of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key targets in managing pain and inflammation. The heptyloxy group’s ability to form hydrogen bonds with polar residues in enzyme active sites could be exploited to design more selective inhibitors. While clinical trials are still in early stages, these findings highlight the potential of 898792-21-7 derivatives as lead compounds for novel therapeutics.

The synthesis and characterization of 6-(4-Heptyloxyphenyl)-6-oxohexanoic acid have also benefited from advancements in green chemistry principles. Modern synthetic routes now emphasize atom economy and reduced waste generation, ensuring that production processes align with sustainable practices. For instance, catalytic methods have been developed to streamline the introduction of functional groups without excessive byproducts. This aligns with broader industry trends toward environmentally conscious manufacturing.

Another area where CAS No. 898792-21-7 has shown promise is in bioimaging applications. Functionalized derivatives have been used as probes for tracking biological processes at the cellular level. The compound’s ability to cross cell membranes while maintaining stability allows researchers to visualize intracellular events with high resolution. Such applications are crucial for understanding disease mechanisms and developing targeted diagnostic tools.

The future direction of research on 6-(4-heptyloxyphenyl)-6-oxohexanoic acid is likely to expand into interdisciplinary collaborations between chemists, biologists, and material scientists. By combining experimental techniques with machine learning-driven virtual screening, new derivatives with tailored properties can be rapidly designed and tested. This synergy will accelerate the discovery process and open up new avenues for therapeutic intervention.

In conclusion,6-(4-heptyloxyphenyl)-6-oxohexanoic acid (CAS No. 898792-21-7) represents a multifaceted compound with significant potential across multiple domains of chemical biology and material science. Its unique structural features enable diverse applications, from drug development to advanced materials, while ongoing research continues to uncover new possibilities for its use. As methodologies evolve toward greater efficiency and sustainability,this compound is poised to play an increasingly important role in scientific innovation.